N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide

• IUPAC Name: N-[2-(4-formyl-2-nitrophenyl)sulfanylphenyl]acetamide
• InChI: InChI=1S/C15H12N2O4S/c1-10(19)16-12-4-2-3-5-14(12)22-15-7-6-11(9-18)8-13(15)17(20)21/h2-9H,1H3,(H,16,19)
• InChI Key: IMHXJLJNTOPMBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1SC2=C(C=C(C=C2)C=O)[N+](=O)[O-]
• Molecular Formula: C15H12N2O4S
• Molecular Weight: 316.3 g/mol

Description

N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide, also known as FNTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FNTA is a thiosemicarbazone derivative that has been synthesized using various methods.

Scientific Research Applications

N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide has been extensively studied for its potential applications in various fields. One of the most promising applications is in the field of cancer research. N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide has been shown to have potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
In addition to its anticancer activity, N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide has also been studied for its potential applications in the treatment of infectious diseases. N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide has been shown to have antimicrobial activity against various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans.

Mechanism of Action

The exact mechanism of action of N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide is not fully understood. However, studies have suggested that N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide exerts its anticancer activity by inducing oxidative stress and DNA damage in cancer cells. N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide has also been shown to inhibit the activity of various enzymes involved in cancer cell proliferation and survival.
In terms of its antimicrobial activity, N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide has been shown to disrupt the cell membrane of bacteria and fungi, leading to cell death.
Biochemical and Physiological Effects:
N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide has been shown to have various biochemical and physiological effects. In cancer cells, N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide has been shown to induce cell cycle arrest, apoptosis, and DNA damage. N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide has also been shown to inhibit the activity of various enzymes involved in cancer cell proliferation and survival.
In terms of its antimicrobial activity, N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide has been shown to disrupt the cell membrane of bacteria and fungi, leading to cell death.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide is its potent anticancer and antimicrobial activity. N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide has also been shown to have low toxicity in normal cells, making it a promising candidate for further development.
However, one of the limitations of N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide is its poor solubility in water, which can make it difficult to use in certain experiments. N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide also has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide. One potential direction is the development of N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide-based drugs for the treatment of cancer and infectious diseases. Another direction is the study of N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide in combination with other drugs to enhance its effectiveness.
Further studies are also needed to fully understand the mechanism of action of N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide and its potential applications in other fields. Studies are also needed to address the limitations of N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide, such as its poor solubility and short half-life.
Conclusion:
In conclusion, N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide is a promising compound with potent anticancer and antimicrobial activity. The synthesis of N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide has been reported using various methods, and its potential applications in various fields have been extensively studied. Further studies are needed to fully understand the mechanism of action of N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide and its potential applications in other fields.

Synthesis Methods

The synthesis of N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide has been reported using various methods. One of the most common methods involves the reaction of 2-nitrobenzaldehyde with thiosemicarbazide to yield 2-[(4-nitrophenyl)thio]semicarbazone. The resulting compound is then reacted with 2-bromoacetophenone to yield N-{2-[(4-formyl-2-nitrophenyl)thio]phenyl}acetamide. Other methods involve the use of different starting materials and reagents.